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Compound of Interest

Compound Name: (R)-oleoylcarnitine hydrochloride

Cat. No.: B1434973 Get Quote

Technical Support Center: (R)-Oleoylcarnitine
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility, handling, and experimental use of (R)-
oleoylcarnitine hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of (R)-oleoylcarnitine hydrochloride in common organic solvents?

A1: The solubility of (R)-oleoylcarnitine hydrochloride can vary slightly between batches and

manufacturers. However, based on available data, the approximate solubility in DMSO and

ethanol is summarized below.
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Solvent Solubility (mg/mL) Notes

DMSO 14 - 30 mg/mL

May require ultrasonication

and warming to 60°C to

achieve higher concentrations.

It is recommended to use

newly opened, anhydrous

DMSO as the presence of

water can reduce solubility.

Ethanol 20 - 30 mg/mL -

Q2: I am having trouble dissolving (R)-oleoylcarnitine hydrochloride. What can I do?

A2: Difficulty in dissolving (R)-oleoylcarnitine hydrochloride can be due to several factors.

Please refer to our troubleshooting guide below for potential solutions.

Q3: What are the known biological activities of (R)-oleoylcarnitine hydrochloride?

A3: (R)-oleoylcarnitine hydrochloride is recognized for two primary biological activities: it is a

potent, non-competitive inhibitor of the glycine transporter 2 (GlyT2) and has been shown to

play a role in hepatocarcinogenesis through the activation of the STAT3 signaling pathway.[1]

[2][3]
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Issue Possible Cause Recommended Solution

Precipitate forms in the

solution.

The concentration may be too

high for the solvent at room

temperature.

Gently warm the solution in a

water bath (up to 60°C) and

use an ultrasonic bath to aid

dissolution.

The solvent may have

absorbed moisture.

Use a fresh, unopened bottle

of anhydrous DMSO.

Hygroscopic DMSO can

significantly impact the

solubility of the product.

The compound is not

dissolving completely.
Insufficient agitation or time.

Vortex the solution for a longer

period. If the issue persists,

sonicate the solution for

several minutes.

The quality of the compound

may have degraded.

Ensure the compound has

been stored correctly

according to the

manufacturer's instructions,

typically at -20°C.

Inconsistent results in

bioassays.

The compound may not be

fully in solution, leading to

inaccurate concentrations.

Always ensure the stock

solution is clear before making

further dilutions for your

experiments. Visually inspect

for any precipitate.

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution in DMSO

Weighing the Compound: Accurately weigh the required amount of (R)-oleoylcarnitine
hydrochloride powder in a sterile microcentrifuge tube. For example, for 1 mL of a 10 mM

stock solution (Molecular Weight: 462.1 g/mol ), weigh 4.62 mg.
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Adding Solvent: Add the appropriate volume of fresh, anhydrous DMSO to the tube. For a 10

mM stock, add 1 mL of DMSO.

Dissolution: Vortex the tube for 1-2 minutes to facilitate dissolution.

Warming and Sonication (if necessary): If the compound does not fully dissolve, warm the

tube in a 37-60°C water bath for 5-10 minutes. Following warming, place the tube in an

ultrasonic bath for 10-15 minutes.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any

precipitate.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C as recommended by the manufacturer.

Signaling Pathways and Workflows
Below are diagrams illustrating the key biological pathways and a typical experimental workflow

involving (R)-oleoylcarnitine hydrochloride.
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Caption: Inhibition of Glycine Transporter 2 (GlyT2) by (R)-oleoylcarnitine hydrochloride.
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Caption: Activation of STAT3 signaling by (R)-oleoylcarnitine, promoting hepatocarcinogenesis.
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Caption: General experimental workflow for using (R)-oleoylcarnitine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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